Cas no 2961-48-0 (Pyridine,3-(1-butylpentyl)-)

• Product Name: Pyridine,3-(1-butylpentyl)-
• CAS No: 2961-48-0
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• CID: 288208
• PubChem ID: 238358
• Update Time: 2025-10-15

Pyridine,3-(1-butylpentyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-(1-butylpentyl)-
• 3-(1-BUTYL-PENTYL)-PYRIDINE
• 3-nonan-5-ylpyridine
• 3-(5-nonyl)pyridine
• 3-(butylpentyl)pyridine
• 3-(nonan-5-yl)pyridine
• AC1L60SZ
• AC1Q4WWP
• NSC42690
• CAA96148
• 2961-48-0
• DTXSID30285727
• AKOS024388291
• NSC-42690
• Pyridine, 3-(1-butylpentyl)-
• SCHEMBL11528137

• Inchi： 1S/C14H23N/c1-3-5-8-13(9-6-4-2)14-10-7-11-15-12-14/h7,10-13H,3-6,8-9H2,1-2H3
• InChI Key： FUUANNGOPVMRDI-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1)C(CCCC)CCCC

Computed Properties

• Exact Mass: 205.18319
• Monoisotopic Mass: 205.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89
• LogP: 4.54560

Additional information on Pyridine,3-(1-butylpentyl)-

Comprehensive Guide to Pyridine,3-(1-butylpentyl)- (CAS No. 2961-48-0): Properties, Applications, and Market Insights

Pyridine,3-(1-butylpentyl)- (CAS No. 2961-48-0) is a specialized organic compound belonging to the pyridine derivatives family. This compound has garnered significant attention in recent years due to its unique structural properties and versatile applications in various industries. Researchers and industry professionals often search for terms like "Pyridine,3-(1-butylpentyl)- uses", "CAS 2961-48-0 properties", and "3-(1-butylpentyl)pyridine synthesis", reflecting the growing interest in this compound.

The molecular structure of Pyridine,3-(1-butylpentyl)- features a pyridine ring substituted at the 3-position with a 1-butylpentyl group. This configuration imparts distinct chemical characteristics that make it valuable for specific applications. Recent studies have focused on its potential in advanced material science and specialty chemical formulations, aligning with current trends in sustainable chemistry and green technology development.

In the pharmaceutical sector, derivatives of Pyridine,3-(1-butylpentyl)- are being investigated for their potential biological activities. While not directly used as an active pharmaceutical ingredient, its structural framework serves as an important building block in drug discovery programs. The compound's lipophilic properties and molecular stability make it particularly interesting for medicinal chemistry applications.

The industrial applications of CAS 2961-48-0 extend to the field of organic synthesis and catalysis. Its unique structure allows it to function as an intermediate in the production of more complex molecules. Recent patent filings indicate growing interest in using this compound for developing novel polymeric materials with enhanced thermal stability, a topic frequently searched in materials science forums.

From a market perspective, the demand for 3-(1-butylpentyl)pyridine has shown steady growth, particularly in regions with strong specialty chemical industries. Manufacturers and suppliers often search for "Pyridine,3-(1-butylpentyl)- suppliers" and "CAS 2961-48-0 price trends", reflecting the commercial importance of this compound. The current market dynamics are influenced by factors such as raw material availability and advancements in synthetic methodologies.

Environmental considerations regarding Pyridine,3-(1-butylpentyl)- have become increasingly important. Researchers are investigating its biodegradation pathways and ecotoxicological profile, topics that align with current sustainability trends in the chemical industry. These studies contribute to the development of safer handling protocols and environmentally friendly applications.

The synthesis of CAS 2961-48-0 typically involves alkylation reactions of pyridine derivatives, with recent literature focusing on more efficient and selective methods. Optimization of these synthetic routes is a hot topic in organic chemistry circles, as evidenced by frequent searches for "Pyridine,3-(1-butylpentyl)- synthesis optimization" and related terms.

Analytical characterization of 3-(1-butylpentyl)pyridine employs various techniques including NMR spectroscopy, mass spectrometry, and chromatographic methods. These analytical approaches ensure product purity and quality control, crucial factors for industrial applications. The development of rapid analytical methods for this compound remains an active area of research.

In material science applications, Pyridine,3-(1-butylpentyl)- has shown promise as a modifier for surface properties and as a component in functional coatings. Its ability to influence interfacial characteristics makes it valuable for developing advanced materials with tailored properties, a subject of growing interest in nanotechnology research.

Future prospects for CAS 2961-48-0 appear promising, with potential applications emerging in energy storage systems and electronic materials. The compound's structural features make it a candidate for incorporation into novel materials for these high-tech applications, aligning with global trends in renewable energy and advanced electronics development.

Safety considerations for handling Pyridine,3-(1-butylpentyl)- follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation systems are recommended when working with this chemical, as with all laboratory reagents.

The regulatory status of 3-(1-butylpentyl)pyridine varies by region, with most jurisdictions not imposing specific restrictions. However, manufacturers and users should stay informed about evolving chemical regulations, particularly concerning chemical registration and reporting requirements, topics frequently searched by compliance professionals.

Storage recommendations for CAS 2961-48-0 include keeping the compound in airtight containers away from strong oxidizers and heat sources. Proper labeling and inventory management are essential for laboratories and facilities handling this material, reflecting best practices in chemical management.

Recent scientific literature has explored the potential of Pyridine,3-(1-butylpentyl)- in coordination chemistry, where it can serve as a ligand for certain metal ions. These studies contribute to the growing body of knowledge about the compound's versatility and potential applications in catalysis and materials science.

For researchers interested in working with 3-(1-butylpentyl)pyridine, several commercial suppliers offer the compound in various quantities and purity grades. Common search terms like "Pyridine,3-(1-butylpentyl)- purchase" and "CAS 2961-48-0 suppliers" reflect the practical aspects of acquiring this specialty chemical for research and development purposes.